9-methyl-5-(methylthio)-8,9,10,11-tetrahydropyrido[4',3':4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-3(2H)-thione

• IUPAC Name: 13-methyl-7-methylsulfanyl-10-thia-3,4,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,7,11(16)-tetraene-5-thione
• InChI: InChI=1S/C12H13N5S3/c1-16-4-3-6-7(5-16)20-10-8(6)9-14-15-11(18)17(9)12(13-10)19-2/h3-5H2,1-2H3,(H,15,18)
• InChI Key: FOALRXGKKDYRGY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC3=C2C4=NNC(=S)N4C(=N3)SC
• Molecular Formula: C12H13N5S3
• Molecular Weight: 323.5 g/mol

Description

The compound “9-methyl-5-(methylthio)-8,9,10,11-tetrahydropyrido[4’,3’:4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-3(2H)-thione” is a derivative of thienopyrimidine. Thienopyrimidines are a class of heterocyclic compounds that have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Antitumor Activity

. This suggests that our compound could potentially be used in cancer research and treatment.

Corticotropin-Releasing Factor 1 Receptor Antagonists

. This implies that our compound could be used in the study and treatment of disorders related to the corticotropin-releasing factor 1 receptor.

Calcium Channel Modulators

. This suggests potential applications in the treatment of diseases related to calcium channels, such as hypertension and angina.

Treatment of Alzheimer’s Disease

. This suggests that our compound could potentially be used in Alzheimer’s research and treatment.

Treatment of Insomnia

. This suggests potential applications in sleep research and the treatment of sleep disorders.

Antiparasitic Activity

. This suggests that our compound could potentially be used in the study and treatment of parasitic infections.

Future Directions

Thienopyrimidines, including “9-methyl-5-(methylthio)-8,9,10,11-tetrahydropyrido[4’,3’:4,5]thieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine-3(2H)-thione”, hold promise for future research due to their diverse biological activities and their structural similarity to purines. Future research could focus on exploring the therapeutic potential of these compounds, particularly in the field of oncology.

Mechanism of Action

Target of Action

The primary target of this compound is the mammalian target of rapamycin (mTOR) . mTOR is a crucial component in cell growth, proliferation, and survival, and it has been validated as an effective target for cancer therapy .

Mode of Action

This compound, along with its derivatives, exhibits good mTOR kinase inhibitory activity and selectivity over PI3Kα . By inhibiting mTOR, the compound can exert antitumor activity by inhibiting both mTORC1 and mTORC2 .

Biochemical Pathways

The inhibition of mTOR affects several biochemical pathways. One of the key pathways is the AKT/P70S6 kinase pathway . The compound can suppress the phosphorylation of AKT and P70S6 kinase, which are crucial components of the mTOR pathway .

Result of Action

The compound can induce cell cycle arrest of cancer cells at the G0/G1 phase . It can also suppress the migration and invasion of these cancer cells . Additionally, it can regulate autophagy-related proteins to induce autophagy .